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Compound of Interest

Compound Name: Cyanine5 azide chloride

Cat. No.: B12394742 Get Quote

For researchers, scientists, and drug development professionals venturing into multiplex

fluorescence experiments, understanding the spectral characteristics of fluorophores is

paramount. This guide provides an objective comparison of Cyanine5 (Cy5) azide with other

commonly used fluorophores, focusing on spectral overlap and providing the necessary

experimental frameworks to mitigate its effects.

Cyanine5 (Cy5) azide is a popular fluorescent probe in the far-red region of the spectrum,

valued for its brightness and utility in "click chemistry" applications. However, in multicolor

imaging, its emission spectrum can spill over into the detection channels of other fluorophores,

a phenomenon known as spectral bleed-through or crosstalk. This can lead to false positives

and inaccurate quantification. This guide will equip you with the data and protocols to navigate

these challenges effectively.

Spectral Properties of Cyanine5 Azide and Common
Fluorophores
A careful selection of fluorophores with minimal spectral overlap is the first line of defense

against bleed-through. The following table summarizes the key spectral properties of Cy5 azide

and other frequently used fluorescent dyes.
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Fluorophore
Excitation Max
(nm)

Emission Max
(nm)

Molar
Extinction
Coefficient (ε)
(cm⁻¹M⁻¹)

Quantum Yield
(Φ)

Cyanine5 (Cy5)

Azide
~646 - 651 ~662 - 670 ~250,000 ~0.2

FITC ~490 - 495 ~516 - 525
~73,000 -

75,000[1][2]
~0.5 - 0.92[1][2]

TRITC ~544 - 557 ~570 - 576
~85,000 -

87,000[3][4]
-

Texas Red ~586 - 596 ~603 - 615
~85,000 -

110,000[5][6][7]
~0.93 - 0.97[5][8]

Alexa Fluor 594 ~590 ~617 - 618
~73,000 -

92,000[9][10]
~0.66[9][11]

Alexa Fluor 647 ~650 ~665
~239,000 -

270,000[10][12]
~0.33[11][12]

Visualizing Spectral Overlap
Spectral overlap occurs when the emission spectrum of one fluorophore (the donor) overlaps

with the excitation spectrum of another (the acceptor). This is the fundamental principle behind

Förster Resonance Energy Transfer (FRET), but in multicolor imaging, it is a primary source of

bleed-through.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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